Cas no 1779130-00-5 (1-(3-Bromo-1H-pyrazolo[4,3-b]pyridin-1-yl)ethanone)

• Product Name: 1-(3-Bromo-1H-pyrazolo[4,3-b]pyridin-1-yl)ethanone
• CAS No: 1779130-00-5
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 5058867
• Update Time: 2023-08-25

1-(3-Bromo-1H-pyrazolo[4,3-b]pyridin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-1H-pyrazolo[4,3-b]pyridin-1-yl)ethanone

• Inchi： 1S/C8H6BrN3O/c1-5(13)12-6-3-2-4-10-7(6)8(9)11-12/h2-4H,1H3
• InChI Key： PEDXYHGDIAVVRZ-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC=N2)N(C(C)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8